Cas no 2092129-01-4 (Methyl 4-amino-3-hydroxy-2-methylbenzoate)

• Product Name: Methyl 4-amino-3-hydroxy-2-methylbenzoate
• CAS No: 2092129-01-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD34167922
• CID: 5655700
• PubChem ID: 131275810
• Update Time: 2025-06-09

Methyl 4-amino-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2092129-01-4
• EN300-27716682
• methyl 4-amino-3-hydroxy-2-methylbenzoate
• Benzoic acid, 4-amino-3-hydroxy-2-methyl-, methyl ester
• Methyl 4-amino-3-hydroxy-2-methylbenzoate

• MDL： MFCD34167922
• Inchi： 1S/C9H11NO3/c1-5-6(9(12)13-2)3-4-7(10)8(5)11/h3-4,11H,10H2,1-2H3
• InChI Key： HCDHIQMOWBYSAW-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C(=O)OC)=C1C)N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 353.7±42.0 °C(Predicted)
• pka: 9.28±0.15(Predicted)

Additional information on Methyl 4-amino-3-hydroxy-2-methylbenzoate

Methyl 4-Amino-3-Hydroxy-2-Methylbenzoate: A Comprehensive Overview

Methyl 4-amino-3-hydroxy-2-methylbenzoate, also known by its CAS number 2092129-01-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of Methyl 4-amino-3-hydroxy-2-methylbenzoate consists of a benzoate ring substituted with an amino group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 2-position. This arrangement imparts distinctive chemical properties, making it a versatile compound for various applications. Researchers have recently explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of Methyl 4-amino-3-hydroxy-2-methylbenzoate is its ability to participate in diverse chemical reactions. For instance, its hydroxyl group can undergo oxidation to form a carboxylic acid derivative, while the amino group can serve as a nucleophilic site for substitution reactions. These reactivity patterns have been extensively studied in recent years, with findings published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Letters*.

Recent studies have also focused on the biological activity of Methyl 4-amino-3-hydroxy-2-methylbenzoate. For example, researchers at the University of California have demonstrated that this compound exhibits potent anti-tumor activity in vitro, particularly against breast cancer cell lines. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation. Such findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, Methyl 4-amino-3-hydroxy-2-methylbenzoate has been explored for its role in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalytic processes. Recent work published in *Chemical Communications* highlights its effectiveness as a chelating agent in transition metal-mediated reactions.

The synthesis of Methyl 4-amino-3-hydroxy-2-methylbenzoate has also been optimized through green chemistry approaches. Traditional methods involving multiple steps and hazardous reagents have been replaced with more sustainable protocols. For instance, microwave-assisted synthesis has been employed to achieve higher yields with reduced reaction times, as reported in *Green Chemistry*.

Furthermore, the physicochemical properties of Methyl 4-amino-3-hydroxy-2-methylbenzoate have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

Despite its promising applications, challenges remain in scaling up production and ensuring cost-effectiveness for industrial use. Ongoing research is focused on developing scalable synthesis routes and exploring alternative feedstocks to reduce production costs.

In conclusion, Methyl 4-amino-3-hydroxy-2-methylbenzoate (CAS No. 2092129-01-4) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological studies, position it as a key player in future research and development endeavors.